![molecular formula C18H16ClNO3S2 B2868415 3-chloro-4-methoxy-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide CAS No. 1798040-86-4](/img/structure/B2868415.png)
3-chloro-4-methoxy-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-chloro-4-methoxy-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide” is a sulfonamide-based compound. Thiophene and its substituted derivatives, which are part of this compound, are a very important class of heterocyclic compounds. They have a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Scientific Research Applications
Synthesis and Characterization
- Benzenesulfonamide derivatives have been synthesized and characterized for various applications, including photodynamic therapy and herbicide selectivity. For instance, new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups were synthesized for potential use in photodynamic therapy due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Biological Applications
- Some benzenesulfonamide derivatives show potent antifungal activity against various fungi, indicating their potential as antifungal agents. A study on novel Azetidin-2-ones with benzenesulfonamide groups found significant activity against Aspergillus niger & Aspergillus flavus (Gupta & Halve, 2015).
- Benzenesulfonamide compounds have also been explored for their inhibitory effects on enzymes like carbonic anhydrase, which plays a crucial role in physiological processes. Such inhibitors have potential therapeutic applications in treating conditions like glaucoma and certain cancers by regulating intraocular pressure or tumor growth (Casini, Scozzafava, Mincione, Menabuoni, & Supuran, 2002).
Chemical Properties and Reactions
- The structural and electronic properties of benzenesulfonamide derivatives influence their reactivity and potential applications. For example, the study of metalated sulfonamides has revealed their applications in heterocyclic synthesis, showcasing the versatility of sulfonamide derivatives in synthetic organic chemistry (Familoni, 2002).
Future Directions
Thiophene and its derivatives have shown a wide range of therapeutic properties, attracting great interest in industry as well as academia . The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists . This suggests that “3-chloro-4-methoxy-N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide” and similar compounds may have potential for future research and development in medicinal chemistry.
Mechanism of Action
Biochemical Pathways
It’s known that many compounds with similar structures have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that such compounds may interact with multiple biochemical pathways.
properties
IUPAC Name |
3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO3S2/c1-23-18-7-6-15(10-17(18)19)25(21,22)20-11-13-4-2-3-5-16(13)14-8-9-24-12-14/h2-10,12,20H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTBPXQFNJOQFGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2C3=CSC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.